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Desloratadine Citric Amide Desloratadine Citric Amide
Brand Name: Vulcanchem
CAS No.: 1797131-43-1
VCID: VC0116609
InChI: InChI=1S/C25H25ClN2O6/c26-18-5-6-19-17(12-18)4-3-16-2-1-9-27-23(16)22(19)15-7-10-28(11-8-15)20(29)13-25(34,24(32)33)14-21(30)31/h1-2,5-6,9,12,34H,3-4,7-8,10-11,13-14H2,(H,30,31)(H,32,33)
SMILES: C1CC2=C(C=CC(=C2)Cl)C(=C3CCN(CC3)C(=O)CC(CC(=O)O)(C(=O)O)O)C4=C1C=CC=N4
Molecular Formula: C25H25ClN2O6
Molecular Weight: 484.933

Desloratadine Citric Amide

CAS No.: 1797131-43-1

Reference Standards

VCID: VC0116609

Molecular Formula: C25H25ClN2O6

Molecular Weight: 484.933

Desloratadine Citric Amide - 1797131-43-1

CAS No. 1797131-43-1
Product Name Desloratadine Citric Amide
Molecular Formula C25H25ClN2O6
Molecular Weight 484.933
IUPAC Name 2-[2-[4-(13-chloro-4-azatricyclo[9.4.0.03,8]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-ylidene)piperidin-1-yl]-2-oxoethyl]-2-hydroxybutanedioic acid
Standard InChI InChI=1S/C25H25ClN2O6/c26-18-5-6-19-17(12-18)4-3-16-2-1-9-27-23(16)22(19)15-7-10-28(11-8-15)20(29)13-25(34,24(32)33)14-21(30)31/h1-2,5-6,9,12,34H,3-4,7-8,10-11,13-14H2,(H,30,31)(H,32,33)
Standard InChIKey XGIKKMKTABMKLH-UHFFFAOYSA-N
SMILES C1CC2=C(C=CC(=C2)Cl)C(=C3CCN(CC3)C(=O)CC(CC(=O)O)(C(=O)O)O)C4=C1C=CC=N4
Synonyms 8-Chloro-6,11-dihydro-11-(1-[3,4-dicarboxy-3-hydroxy-butanamido]-4-piperidinylidene)-5H-benzo[5,6]cyclohepta[1,2-b]pyridine;
PubChem Compound 131667490
Last Modified Nov 11 2021
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